Cas no 4030-04-0 (3-(methylthio)-5H-1,2,4-Triazino[5,6-b]indole)

• Product name: 3-(methylthio)-5H-1,2,4-Triazino[5,6-b]indole
• CAS No: 4030-04-0
• MF: C₁₀H₈N₄S
• MW: 216.262319564819
• MDL: MFCD00170136
• CID: 1112060
• PubChem ID: 5376147

3-(methylthio)-5H-1,2,4-Triazino[5,6-b]indole Chemical and Physical Properties

Names and Identifiers

• 3-(methylthio)-5H-1,2,4-Triazino[5,6-b]indole
• CS-0323257
• 3-methylsulanyl-5H-[1,2,4]triazino[5,6-b]indole
• CHEMBL3353803
• 4030-04-0
• SR-01000083113
• HMS1664G09
• AE-473/30684029
• BDBM50040881
• CTOXAONEYODXLL-UHFFFAOYSA-N
• CCG-56292
• 3-(methylsulfanyl)-5H-[1,2,4]triazino[5,6-b]indole
• CHEBI:228737
• 3-methylsulfanyl-5H-[1,2,4]triazino[5,6-b]indole
• MFCD00170136
• 3-Methylthio-5H-1,2,4-triazino[5,6-b]indole
• SR-01000083113-2
• SR-01000083113-1
• SCHEMBL8004823
• 1T-1249
• Methyl 5H-[1,2,4]triazino[5,6-b]indol-3-yl sulfide #
• AKOS000361484
• 3-(methylthio)-5H-[1,2,4]triazino[5,6-b]indole
• 3-methylthio-1,2,4-triazino[5,6-b]indole
• STK093151

• MDL： MFCD00170136
• Inchi： InChI=1S/C10H8N4S/c1-15-10-12-9-8(13-14-10)6-4-2-3-5-7(6)11-9/h2-5H,1H3,(H,11,12,14)
• InChI Key： CTOXAONEYODXLL-UHFFFAOYSA-N
• SMILES： CSC1=NC2=C(C3=CC=CC=C3N2)N=N1

Computed Properties

• Exact Mass: 216.04696745g/mol
• Monoisotopic Mass: 216.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-(methylthio)-5H-1,2,4-Triazino[5,6-b]indole

Exploring the Chemistry and Applications of 3-(methylthio)-5H-1,2,4-Triazino[5,6-b]indole (CAS No. 4030-04-0)

The compound 3-(methylthio)-5H-1,2,4-Triazino[5,6-b]indole, identified by its CAS No. 4030-04-0, is a heterocyclic organic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its unique structure, combining a triazine ring fused with an indole core and a methylthio substituent, makes it a versatile scaffold for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly as a building block for small-molecule inhibitors and fluorescence probes.

One of the key reasons for the growing attention toward CAS No. 4030-04-0 is its role in the development of targeted therapies. With the rise of personalized medicine, scientists are investigating how this compound can be modified to interact with specific biological pathways. For instance, its triazinoindole framework has shown promise in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. Users searching for "triazine derivatives in drug design" or "indole-based bioactive compounds" will find this molecule particularly relevant.

Beyond pharmaceuticals, 3-(methylthio)-5H-1,2,4-Triazino[5,6-b]indole has potential applications in organic electronics. Its conjugated system and electron-rich nature make it a candidate for use in OLEDs (organic light-emitting diodes) and sensors. This aligns with the increasing demand for sustainable materials in the tech industry, a frequently searched topic in green chemistry forums. The compound’s photophysical properties are also under investigation for bioimaging applications, answering queries like "fluorescent markers for cellular imaging."

Synthetic accessibility is another advantage of CAS No. 4030-04-0. Chemists are optimizing routes to produce this compound efficiently, addressing common search terms such as "scalable synthesis of triazinoindoles." Recent advancements in catalytic methods and microwave-assisted reactions have streamlined its preparation, making it more accessible for industrial and academic research. This progress is crucial for labs focusing on high-throughput screening and combinatorial chemistry.

In summary, 3-(methylthio)-5H-1,2,4-Triazino[5,6-b]indole (4030-04-0) is a multifaceted compound with broad implications across life sciences and advanced materials. Its structural features and functional versatility position it as a valuable subject for ongoing research, catering to trending queries like "emerging heterocycles in medicine" and "organic semiconductors." As studies continue to unveil its potential, this molecule is poised to play a pivotal role in next-generation scientific innovations.